4-(t-Butyl)-1

Core Science & Biosynthesis

Chemical Structure and Properties of 4-(t-Butyl)-1-Substituted Pharmacophores: Conformational Anchoring and Target Specificity

Executive Summary: The Role of the 4-(t-Butyl)-1 Motif in Drug Design

In medicinal and synthetic chemistry, the substitution pattern of a molecular scaffold dictates its three-dimensional topology and target receptor affinity. The 4-(tert-butyl)-1-substituted structural motif is a cornerstone in rational drug design. By placing a bulky, highly lipophilic tert-butyl group at the para (4-) position relative to a functional headgroup at the 1-position, chemists achieve two critical objectives: enhanced metabolic stability (via steric shielding and lipophilicity) and rigid conformational anchoring.

This whitepaper provides an in-depth technical analysis of the 4-(t-butyl)-1 motif, focusing on its conformational dynamics and exploring two highly successful pharmacological applications: trans-4-(t-butyl)-1-cyclohexanol (a TRPV1 antagonist used in dermatology) and 4-(t-butyl)-1-phenylpyrazoles (GABA-A receptor antagonists used in agrochemistry).

Physicochemical Properties & Conformational Dynamics

The defining feature of the tert-butyl group is its immense steric bulk. In cyclohexane systems, the conformational free energy difference (A-value) between the axial and equatorial positions for a tert-butyl group is exceptionally high (approximately 4.9 kcal/mol)[1].

Because of this severe 1,3-diaxial steric penalty, the tert-butyl group effectively "locks" the cyclohexane ring into a single chair conformation where the tert-butyl group exclusively occupies the equatorial position[1]. This conformational anchoring forces any substituent at the 1-position into a fixed stereochemical orientation. For example, in trans-4-(t-butyl)-1-cyclohexanol, the hydroxyl group is forced into the equatorial plane, whereas in the cis isomer, it is forced into the axial plane. This predictability is heavily exploited to probe the stereospecific requirements of biological receptors.

Quantitative Data Summary

The table below summarizes the physicochemical and pharmacological profiles of key 4-(t-butyl)-1 derivatives.

Compound	Target Receptor	Potency / Affinity	A-Value of t-Butyl	Est. LogP	Primary Application
trans-4-(t-Butyl)-1-cyclohexanol	hTRPV1	IC50: 34 ± 5 μM	~4.9 kcal/mol	~3.2	Neuro-sensorial active (Sensitive skin)
4-(t-Butyl)-1-phenylpyrazole	GABA-A (Insect)	IC50: 2–20 nM	N/A (Planar ring)	~4.5	Agricultural insecticide / Antiparasitic

Pharmacological Case Study 1: TRPV1 Antagonism

Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective, calcium-permeable cation channel expressed heavily in sensory nerve fibers (C-fibers and A-delta fibers) and keratinocytes[2]. It is activated by heat, low pH, and capsaicin, leading to a massive influx of Ca2+ and subsequent release of pro-inflammatory neuropeptides like Calcitonin Gene-Related Peptide (CGRP)[2]. This cascade results in neurogenic inflammation, experienced subjectively as burning, stinging, and pruritus[2].

Through high-throughput screening, trans-4-(t-butyl)-1-cyclohexanol was identified as a highly selective hTRPV1 antagonist[3]. In electrophysiological recordings and recombinant HEK293 cell assays, it demonstrated an IC50 of 34 ± 5 μM against capsaicin-induced activation[3]. In vivo clinical studies have validated its efficacy; topical application of a 0.4% formulation significantly reduced capsaicin-induced burning and stinging (P < 0.0001), making it a breakthrough neuro-sensorial active for sensitive skin[3][4].

Mechanism of trans-4-t-butylcyclohexanol inhibiting TRPV1-mediated neurogenic inflammation.

Pharmacological Case Study 2: GABA-A Receptor Antagonism

Beyond cyclohexane systems, the 4-(t-butyl)-1 motif is highly effective in planar aromatic systems, specifically 4-alkyl-1-phenylpyrazoles (analogs of the insecticide Fipronil). In these architectures, the 1-phenyl ring serves as the core scaffold, while the 4-tert-butyl group on the pyrazole ring projects into a specific hydrophobic pocket of the γ-aminobutyric acid (GABA)-gated chloride channel[5].

Structure-activity relationship (SAR) studies reveal that replacing the trifluoromethylsulfinyl moiety of Fipronil with a tert-butyl group retains exceptionally high binding potency at the house fly GABA receptor[5]. These compounds act as noncompetitive antagonists; they do not bind to the GABA recognition site but instead physically block the passage of chloride ions through the channel pore, leading to fatal hyperexcitation in target insects[5].

Experimental Methodologies

Protocol 1: Stereoselective Synthesis of trans-4-(t-Butyl)-1-cyclohexanol

Objective: Synthesize and isolate the biologically active trans (equatorial-OH) diastereomer. Causality & Rationale: Because the bulky tert-butyl group locks the cyclohexane ring, the two faces of the ketone in 4-tert-butylcyclohexanone are diastereotopic. Using a small hydride donor (NaBH4) favors nucleophilic attack from the less sterically hindered axial face. This axial attack pushes the resulting alkoxide/hydroxyl group into the desired equatorial (trans) position.

• Reaction Setup: Dissolve 10 mmol of 4-tert-butylcyclohexanone in 50 mL of anhydrous methanol at 0°C under an inert argon atmosphere.

• Reduction: Slowly add 5 mmol of Sodium Borohydride (NaBH4) in small portions over 15 minutes to control the exothermic evolution of hydrogen gas.

• Quenching: Stir the mixture for 2 hours at room temperature. Quench by slowly adding 10 mL of saturated aqueous NH4Cl to neutralize the alkoxide and destroy excess NaBH4.

• Extraction: Remove methanol under reduced pressure. Extract the aqueous residue with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine and dry over anhydrous MgSO4.

• Purification: Concentrate the solvent to yield a crude diastereomeric mixture (~80% trans, ~20% cis). Purify via silica gel column chromatography (Hexanes/Ethyl Acetate 9:1) to isolate the pure trans-4-(t-butyl)-1-cyclohexanol.

Protocol 2: High-Throughput Calcium Flux Assay for TRPV1 Antagonism

Objective: Quantify the IC50 of trans-4-(t-butyl)-1-cyclohexanol against capsaicin-induced hTRPV1 activation. Causality & Rationale: TRPV1 activation causes an intracellular Ca2+ spike. By loading cells with Fluo-4 AM (a calcium-binding fluorophore) and using probenecid to inhibit organic anion transporters (preventing dye efflux), the exact degree of channel blockade by the antagonist can be optically quantified.

• Cell Culture: Seed recombinant HEK293 cells stably expressing hTRPV1 into 384-well black-walled, clear-bottom microplates at a density of 20,000 cells/well[3]. Incubate overnight at 37°C in 5% CO2.

• Dye Loading: Aspirate the media and add 20 μL of Fluo-4 AM dye solution (2 μM in Hank's Balanced Salt Solution containing 20 mM HEPES and 2.5 mM probenecid). Incubate for 45 minutes at 37°C.

• Antagonist Incubation: Wash the cells with assay buffer. Add trans-4-(t-butyl)-1-cyclohexanol at varying concentrations (1 μM to 300 μM) and incubate for 15 minutes at room temperature.

• Agonist Stimulation & Readout: Place the plate in a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence for 10 seconds, then automatically inject capsaicin to a final concentration of 31.6 ppm[3].

• Data Analysis: Record fluorescence (Ex = 488 nm, Em = 525 nm) continuously for 3 minutes. Calculate the area under the curve (AUC) to derive the dose-response curve and IC50.

High-throughput calcium flux assay workflow for evaluating hTRPV1 receptor antagonism.

References

• Effective treatment for sensitive skin: 4-t-butylcyclohexanol and licochalcone A Source: PubMed / NIH URL:[Link]

• Inhibition of TRPV1 for the treatment of sensitive skin Source: PubMed / NIH URL:[Link]

• Mechanisms of Sensitive Skin and the Soothing Effects of Active Compounds: A Review Source: MDPI URL:[Link]

• GABA receptor antagonists and insecticides: common structural features of 4-alkyl-1-phenylpyrazoles and 4-alkyl-1-phenyltrioxabicyclooctanes Source: ResearchGate URL:[Link]

• Axial:Equatorial Rate Ratios. 1. Eliminations Leading to the Exocyclic Methylene Group Source: CDN Science Pub URL:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Mechanisms of Sensitive Skin and the Soothing Effects of Active Compounds: A Review [mdpi.com]
• 3. Inhibition of TRPV1 for the treatment of sensitive skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effective treatment for sensitive skin: 4-t-butylcyclohexanol and licochalcone A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Mechanism of action for 4-(t-Butyl)-1 derivatives

Executive Summary

In medicinal chemistry and agrochemical design, the strategic placement of a tert-butyl group can fundamentally alter a molecule's pharmacodynamics. The 4-(t-butyl)-1-substituted scaffold represents a fascinating structural paradigm. The tert-butyl moiety is massive, highly lipophilic, and conformationally rigid. When positioned at the 4-position of a ring system relative to a 1-substituent, it dictates strict spatial orientation and significantly alters target binding kinetics.

This whitepaper explores the divergent mechanisms of action (MoA) of two distinct pharmacological classes utilizing this scaffold: 4-alkyl-1-phenylpyrazoles (neurotoxic GABA receptor antagonists) and 4-alkyl-1,2-cyclohexanediamine platinum(II) complexes (genotoxic anticancer agents). By analyzing these two pathways, we elucidate how steric bulk acts as a double-edged sword—enhancing binding in lipophilic channel pores while hindering the processing of DNA adducts.

The Physicochemical Logic of the tert-Butyl Anchor

Before examining specific biological targets, we must understand the physicochemical causality of the 4-(t-butyl) substitution.

In aliphatic systems, such as cyclohexane rings, the tert-butyl group acts as a absolute conformational anchor. Possessing an A-value of approximately 4.9 kcal/mol, it heavily penalizes any conformation where it is forced into an axial position. Consequently, 4-(t-butyl)-1-substituted cyclohexanes exist >99.9% in a chair conformation with the tert-butyl group locked equatorially, effectively fixing the stereochemistry of the 1-position[1].

In heteroaromatic planar systems, such as pyrazoles, the 4-(t-butyl) group creates a massive hydrophobic dome. This dramatic increase in the partition coefficient (LogP) drives the molecule into lipid-rich microenvironments, such as the transmembrane domains of ion channels, while its rigid steric volume selectively dictates which receptor sub-pockets it can occupy[2].

Neurotoxicology: 4-(t-Butyl)-1-Phenylpyrazoles

Mechanism of Action: GABA-Gated Chloride Channel Blockade

The most prominent application of the 4-(t-butyl)-1-heteroaryl scaffold is found in phenylpyrazole insecticides, analogous to fipronil. These compounds act as potent, non-competitive antagonists of the γ -aminobutyric acid (GABA)-gated chloride channel[3].

Structure-activity relationship (SAR) studies reveal that replacing the standard trifluoromethylsulfinyl moiety of fipronil with a tert-butyl group at the 4-position of the pyrazole ring retains exceptionally high binding potency at the human β3​ and insect RDL (resistant to dieldrin) GABA receptors[4]. The mechanism relies on the molecule entering the open chloride channel pore and binding to the EBOB (4'-ethynylbicycloorthobenzoate) site. The 4-(t-butyl) group perfectly occupies a specific hydrophobic subsite within the channel lumen, while the 1-phenyl group engages in π

π stacking with pore-lining residues, physically occluding chloride ion influx and triggering lethal neuronal hyperexcitation[2].

Mechanism of GABA-gated chloride channel blockade by 4-(t-butyl)-1-phenylpyrazoles.

Experimental Workflow: Self-Validating Radioligand Binding Assay

To prove the causality of the 4-(t-butyl) group's affinity for the channel pore, we utilize a [3H] EBOB displacement assay. We select EBOB because it is a validated probe for the non-competitive blocker site within the channel lumen.

Step-by-Step Protocol:

• Membrane Preparation: Isolate membranes from human recombinant β3​ receptor-expressing HEK293 cells. Homogenize in 10 mM Tris-HCl (pH 7.4) to preserve native channel conformation.

• Incubation: Incubate 100 µg of membrane protein with 1 nM [3H] EBOB and varying concentrations (0.1 nM to 10 µM) of the 4-(t-butyl)-1-phenylpyrazole derivative for 90 minutes at 22°C to ensure thermodynamic equilibrium.

• Internal Control & Validation (Critical): In parallel, run a negative control (vehicle only) and a positive displacement control using 10 µM cold fipronil. System Validation: The assay is only considered valid if the specific binding (Total minus fipronil-displaced) constitutes >80% of total binding, and the Z'-factor is ≥ 0.6.

• Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific binding). Quantify retained radioactivity via liquid scintillation counting to calculate the IC50​ .

Oncology: 4-(t-Butyl)-1,2-Cyclohexanediamine Pt(II) Complexes

Mechanism of Action: Steric Hindrance in DNA Adduct Processing

In contrast to channel blockers, the 4-(t-butyl) scaffold demonstrates a negative pharmacodynamic impact in platinum-based chemotherapeutics. Oxaliplatin relies on a 1,2-diaminocyclohexane (DACH) carrier ligand to form bulky DNA cross-links that evade standard DNA repair mechanisms.

Researchers hypothesized that increasing the lipophilicity and steric bulk of the DACH ligand by adding alkyl groups at the 4-position would improve cellular accumulation and adduct lethality. While the addition of an equatorial 4-methyl group improved the therapeutic index and in vivo anticancer activity, the introduction of a 4-(t-butyl) group resulted in a tremendous loss of cytotoxicity[4].

The causality here is purely steric. While the extreme lipophilicity of the tert-butyl group allows for rapid cellular diffusion, the massive steric clash of the 4-(t-butyl) moiety prevents the optimal recognition and processing of the Pt-DNA adducts by mismatch repair (MMR) proteins and downstream apoptotic effectors. The bulk physically prevents the tight protein-DNA interactions required to trigger cell death[5].

Altered DNA adduct processing pathway of 4-(t-butyl)-1,2-cyclohexanediamine Pt(II) complexes.

Experimental Workflow: Self-Validating ICP-MS for Cellular Platinum Accumulation

To prove that the loss of efficacy is due to DNA adduct processing failure and not merely poor cellular uptake, we must decouple intracellular pharmacokinetics from pharmacodynamics using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Step-by-Step Protocol:

• Cell Dosing: Seed HCT-15 colorectal cancer cells and expose them to 5 µM of the 4-(t-butyl) Pt(II) complex for 4 hours.

• Matrix Lysis & Digestion: Wash cells thrice with ice-cold PBS to halt uptake. Lyse cells using highly purified HNO3​ (65%) and H2​O2​ (30%) under microwave digestion (200°C for 15 minutes) to completely mineralize the organic matrix.

• Internal Control & Validation (Critical): Spike all samples with 10 ppb of Iridium ( 193Ir ) as an internal standard to correct for matrix-induced signal suppression. System Validation: Run a pre-digestion spike recovery of a known Platinum ( 195Pt ) standard. The analytical run is only validated if the spike recovery falls strictly between 95% and 105% with a Relative Standard Deviation (RSD) < 5%.

• Quantification: Measure 195Pt concentration via ICP-MS, normalizing the data to total cellular protein content (determined via BCA assay on parallel undigested aliquots).

Comparative Pharmacodynamics

The table below synthesizes the divergent impacts of the 4-position substitution across the two pharmacological classes, highlighting how steric bulk dictates the ultimate biological phenotype.

Compound Class	4-Position Substituent	Primary Target	In Vitro Potency	Impact on Lipophilicity (LogP)	Mechanism / Phenotype
1-Phenylpyrazole	−CF3​SO (Fipronil)	GABA-gated Cl− channel	IC50​ ~2-5 nM	High	Potent non-competitive antagonist[2]
1-Phenylpyrazole	−t−Butyl	GABA-gated Cl− channel	IC50​ ~10-20 nM	Very High	Retains high binding potency at EBOB site[6]
Pt(II) Complex	−H (Oxaliplatin)	Genomic DNA	IC50​ ~0.5 µM (HCT-15)	Moderate	Standard DNA cross-linking[4]
Pt(II) Complex	−Methyl (Equatorial)	Genomic DNA	IC50​ ~0.2 µM (HCT-15)	Moderately High	Improved therapeutic index in vivo[5]
Pt(II) Complex	−t−Butyl (Equatorial)	Genomic DNA	IC50​ >10 µM (HCT-15)	Extremely High	Loss of activity due to steric clash[4]

References

• Sammelson, R. E., et al. (2004). GABA receptor antagonists and insecticides: common structural features of 4-alkyl-1-phenylpyrazoles and 4-alkyl-1-phenyltrioxabicyclooctanes. Bioorganic & Medicinal Chemistry. 3

• Abramkin, S. A., et al. (2010). {(1R,2R,4R)-4-Methyl-1,2-cyclohexanediamine}oxalatoplatinum(II): A Novel Enantiomerically Pure Oxaliplatin Derivative Showing Improved Anticancer Activity in Vivo. Journal of Medicinal Chemistry. 5

• Stothers, J. B., et al. (1967). Nuclear magnetic resonance studies. XV. Conformational free energy of the formyl group. Canadian Journal of Chemistry.1

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• 4. {(1R,2R,4R)-4-Methyl-1,2-cyclohexanediamine}oxalatoplatinum(II): A Novel Enantiomerically Pure Oxaliplatin Derivative Showing Improved Anticancer Activity in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Optimizing Catalytic Systems for the Cross-Coupling of 4-(tert-Butyl)phenyl Electrophiles

Introduction & Mechanistic Challenges

The 4-(tert-butyl)phenyl moiety is a privileged structural motif in drug discovery and advanced materials, utilized to modulate lipophilicity and impart steric shielding. However, the cross-coupling of 4-(tert-butyl)phenyl halides and pseudohalides (such as mesylates and tosylates) presents significant kinetic hurdles[1].

Standard palladium catalysts often fail against this substrate. For instance, unoptimized amino acid-derived palladium complexes yield a mere 11% conversion when attempting to couple 1-bromo-4-(tert-butyl)benzene, directly due to severe steric demand[2]. The para-tert-butyl group exerts a strong electron-donating inductive effect, which enriches the electron density of the aromatic ring and strengthens the C–O or C–X bond. This thermodynamically stabilizes the electrophile, drastically slowing down the initial oxidative addition of the Pd(0) catalyst. Furthermore, the sheer steric bulk of the tert-butyl group impedes the trajectory of the transmetalating agent during the catalytic cycle[3].

Ligand Design & Causality

To overcome the activation barrier of 4-(tert-butyl)phenyl electrophiles—particularly mesylates, which are widely regarded as the least active sulfonate leaving groups—highly specialized dialkylbiarylphosphine or indolylphosphine ligands are required[4].

• CM-phos: Developed by Kwong and co-workers, this indolylphosphine ligand possesses a highly electron-rich phosphorus center that accelerates the oxidative addition into the inert C–O bond of the mesylate[5]. The steric bulk of its dicyclohexyl groups forces the intermediate complexes into geometries that promote rapid reductive elimination, preventing off-cycle catalyst decomposition.

• XPhos: Buchwald and colleagues established that the dialkylbiarylphosphine XPhos, in combination with Pd(OAc)₂, forms a highly active L₁Pd(0) species[6]. The biaryl backbone provides stabilizing Pd–arene interactions that keep the catalyst active during the sterically demanding transmetalation step of Stille couplings[7].

Figure 1: Catalytic cycle of Pd-catalyzed cross-coupling highlighting 4-(t-Butyl) kinetic barriers.

Quantitative Catalyst Performance

The table below summarizes the optimized catalytic systems required to achieve high-yielding cross-couplings with 4-(tert-butyl)phenyl electrophiles, demonstrating the necessity of specialized ligands over standard systems.

Electrophile	Coupling Partner	Catalyst System	Base / Solvent	Yield	Reference
4-(t-Butyl)phenyl mesylate	Phenylboronic acid	1 mol% Pd(OAc)₂ / 4 mol% CM-phos	K₃PO₄ / t-BuOH	79%
4-(t-Butyl)phenyl mesylate	Arylstannane	2 mol% Pd(OAc)₂ / 4 mol% XPhos	CsF / t-BuOH	87%
1-Bromo-4-(t-Butyl)benzene	Phenylboronic acid	1 mol% Pd-Pyridine ABP	K₂CO₃ / EtOH	11%

Validated Experimental Protocols

Figure 2: Standard experimental workflow for the cross-coupling of 4-(t-Butyl)phenyl electrophiles.

Protocol A: Suzuki-Miyaura Coupling of 4-(tert-Butyl)phenyl Mesylate

Adapted from the validated by Kwong and co-workers[5].

Step 1: Catalyst Pre-activation Charge an oven-dried 250-mL resealable Schlenk flask with a Teflon-coated magnetic stir bar, Pd(OAc)₂ (1.0 mol%), and CM-phos (4.0 mol%).

• Causality Note: Pd(OAc)₂ is a Pd(II) precatalyst. The highly basic CM-phos ligand reduces Pd(II) to the active Pd(0) in situ. Using an oven-dried Schlenk flask under inert gas prevents atmospheric moisture from quenching the highly reactive, electron-rich Pd(0) species before oxidative addition can occur.

Step 2: Substrate Addition Add 4-(tert-butyl)phenyl methanesulfonate (1.0 equiv), phenylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv). Evacuate and backfill the flask with nitrogen three times.

• Causality Note: K₃PO₄ acts as the transmetalation activator. It coordinates to the organoboron species, forming an electron-rich boronate complex that readily transfers its organic group to the sterically encumbered Pd(II) center.

Step 3: Reaction Execution Inject anhydrous t-BuOH (0.5 M relative to mesylate) via syringe. Seal the flask and heat the mixture in an oil bath at 110 °C for 14 hours.

• Self-Validation Step: The reaction mixture should transition from an initial orange suspension to a dark red/brown solution within the first hour, visually confirming the formation of the active L₁Pd(0) species.

Step 4: Workup & Purification Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes).

• Self-Validation Step: Confirm reaction completion via TLC (Hexane/EtOAc 9:1). The starting mesylate is strongly UV-active; its complete disappearance validates that the challenging oxidative addition was successful.

Protocol B: Stille Cross-Coupling of 4-(tert-Butyl)phenyl Mesylate

Adapted from the methodology by [3].

Step 1: Reagent Assembly In a nitrogen-filled glovebox, combine Pd(OAc)₂ (2.0 mol%), XPhos (4.0 mol%), 4-(tert-butyl)phenyl methanesulfonate (1.0 mmol), tri-n-butyl(2,6-dimethoxyphenyl)stannane (1.2 mmol), and CsF (2.2 mmol) in a reaction vial.

• Causality Note: CsF is utilized in Stille couplings to polarize the Sn–C bond. The fluoride ion exhibits a high affinity for tin, forming a hypervalent stannate intermediate that drastically accelerates transmetalation—a critical requirement when the electrophile contains the bulky tert-butyl group.

Step 2: Reaction Execution Add t-BuOH (2 mL), seal the vial with a PTFE-lined cap, remove it from the glovebox, and heat to 110 °C for 14 hours.

Step 3: Workup Cool to room temperature, dilute with diethyl ether, and wash with a 10% aqueous KF solution.

• Causality Note: The aqueous KF wash is a mandatory self-validating purification step in Stille couplings. It converts toxic, lipophilic trialkyltin byproducts into insoluble polymeric trialkyltin fluorides, which precipitate and are easily removed by filtration, ensuring the integrity of the final product.

References

• Wong, S. M., Choy, P. Y., Yuen, O. Y., So, C. M., & Kwong, F. Y. "Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates." Organic Syntheses, 2016, 93, 14-33.[Link]

• Naber, J. R., Fors, B. P., Wu, X., Gunn, J., & Buchwald, S. L. "Stille Cross-Coupling Reactions of Aryl Mesylates and Tosylates Using a Biarylphosphine Based Catalyst System." Heterocycles, 2010, 80(2), 1215-1226.[Link]

• Fazekas, E., Jenkins, D. T., Forbes, A. A., Gallagher, B., Rosair, G. M., & McIntosh, R. D. "Amino acid-derived bisphenolate palladium complexes as C–C coupling catalysts." RSC Advances, 2021, 11, 36286-36294.[Link]

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• 2. Amino acid-derived bisphenolate palladium complexes as C–C coupling catalysts - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03068J [pubs.rsc.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. STILLE CROSS-COUPLING REACTIONS OF ARYL MESYLATES AND TOSYLATES USING A BIARYLPHOSPHINE BASED CATALYST SYSTEM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. STILLE CROSS-COUPLING REACTIONS OF ARYL MESYLATES AND TOSYLATES USING A BIARYLPHOSPHINE BASED CATALYST SYSTEM - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Incorporation of 4-(t-Butyl)cyclohexanone in Advanced Polymer Architectures: A Guide for Researchers

This technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development and materials science on the applications of 4-(t-Butyl)cyclohexanone as a versatile precursor in polymer chemistry. We will delve into the nuanced causality behind its use, providing not just protocols, but a deeper understanding of how its unique structural attributes can be leveraged to design and synthesize polymers with tailored properties.

Introduction: The Significance of the Bulky t-Butyl Group

4-(t-Butyl)cyclohexanone is a readily available cyclic ketone distinguished by the presence of a sterically demanding tertiary-butyl group. This bulky, non-polar substituent is not merely a passive component; it plays a crucial role in dictating the final properties of the polymers derived from it. The t-butyl group's influence stems from its ability to:

• Introduce Steric Hindrance: This can disrupt polymer chain packing, leading to a decrease in crystallinity and an increase in solubility in common organic solvents. This is a critical factor for improving the processability of otherwise intractable polymers.

• Enhance Thermal Stability: The rigid alicyclic ring and the bulky substituent can increase the glass transition temperature (Tg) of polymers, making them suitable for high-temperature applications.

• Impart Hydrophobicity: The non-polar nature of the t-butyl group can enhance the hydrophobicity and moisture resistance of the resulting polymers.

• Influence Liquid Crystalline Properties: The rigid and bulky nature of the 4-(t-Butyl)cyclohexanone moiety can be exploited to create thermotropic liquid crystalline polymers with unique optical and mechanical properties.

This guide will explore several key applications of 4-(t-Butyl)cyclohexanone in the synthesis of advanced polymers, providing detailed protocols and insights into the structure-property relationships.

Application I: Photoactive and Hyperbranched Polyesters via Ring-Opening Polymerization

One of the prominent applications of 4-(t-Butyl)cyclohexanone is in the synthesis of photoactive linear and hyperbranched polyesters. The synthetic strategy involves an initial functionalization of the ketone to create a diarylidene epoxy monomer, which then undergoes ring-opening polymerization.

Scientific Rationale

The introduction of the 4-(t-Butyl)cyclohexanone derivative into the polyester backbone serves multiple purposes. The diarylidene moiety introduces photoactivity, making the polymer responsive to light. The bulky t-butyl group enhances solubility and influences the polymer's morphology. The use of a tri-functional acid like trimesic acid allows for the creation of hyperbranched architectures, which can lead to unique rheological and thermal properties compared to their linear counterparts.

Experimental Workflow: Synthesis of Photoactive Polyesters

Caption: Workflow for the synthesis of photoactive polyesters.

Detailed Protocol: Synthesis of a Linear Photoactive Polyester

This protocol is adapted from the procedure described for the synthesis of photoactive linear and hyperbranched polyesters.[1]

Part A: Synthesis of 4-tert-Butyl-2,6-bis(4-hydroxybenzylidene)cyclohexanone (Diol Monomer)

• To a solution of 4-(t-Butyl)cyclohexanone (1.54 g, 10 mmol) in methanol (50 mL), add p-hydroxybenzaldehyde (2.44 g, 20 mmol).

• Stir the mixture at room temperature and add a catalytic amount of a suitable base (e.g., NaOH).

• Continue stirring at room temperature for 16-18 hours.

• The precipitated product is collected by filtration, washed with cold methanol, and dried.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure diol.

Part B: Synthesis of the Diarylidene Epoxy Monomer

• Dissolve the synthesized diol (e.g., 5 mmol) and a phase transfer catalyst like tetrabutylammonium iodide (TBAI) in epichlorohydrin.

• Add a concentrated aqueous solution of sodium hydroxide dropwise to the stirred mixture.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and stir for several hours.

• After cooling, extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude epoxy monomer.

• Purify the monomer by column chromatography on silica gel.

Part C: Ring-Opening Polymerization

• In a reaction flask equipped with a stirrer and a nitrogen inlet, combine the purified diarylidene epoxy monomer (e.g., 1 mmol), a dicarboxylic acid such as terephthalic acid (1 mmol), and a catalytic amount of tetrabutylammonium bromide iodide (TABI).

• Heat the mixture under a nitrogen atmosphere to a temperature sufficient to induce polymerization (typically in the range of 120-160 °C).

• Maintain the reaction at this temperature for a specified period (e.g., 12-24 hours) until a significant increase in viscosity is observed.

• Cool the reaction mixture to room temperature and dissolve the resulting polymer in a suitable solvent like chloroform.

• Precipitate the polymer by pouring the solution into a non-solvent such as methanol.

• Collect the precipitated polymer by filtration and dry it under vacuum.

Application II: High-Performance Transparent Polyetherketones (PEK)

The incorporation of bulky substituents is a known strategy to disrupt chain packing and reduce crystallinity in high-performance polymers like polyetheretherketones (PEEK), which are often semi-crystalline and opaque. By using a derivative of 4-(t-Butyl)cyclohexanone, a fully amorphous and transparent polyetherketone can be synthesized.

Scientific Rationale

The key monomer derived from 4-(t-Butyl)cyclohexanone for this application is 2,6-bis(4-hydroxybenzylidene)cyclohexanone. When this monomer is copolymerized with other suitable monomers like 4,4′-difluorobenzophenone and tert-butylhydroquinone, the bulky and non-planar structure of the cyclohexanone derivative effectively prevents the polymer chains from packing into an ordered crystalline lattice.[2] This results in an amorphous polymer with high transparency, good thermal stability, and excellent solubility in organic solvents, facilitating its processing into films and coatings.[2]

Experimental Workflow: Synthesis of Transparent Polyetherketone

Caption: One-pot synthesis of a transparent polyetherketone.

Detailed Protocol: One-Pot Synthesis of Transparent PEK

This protocol is based on the synthesis of a transparent polyetherketone reported in the literature.[2]

• To a three-necked flask equipped with a mechanical stirrer, a Dean-Stark trap, a condenser, and a nitrogen inlet, add 2,6-bis(4-hydroxybenzylidene)cyclohexanone, tert-butylhydroquinone, 4,4′-difluorobenzophenone, and an excess of potassium carbonate.

• Add N-methyl-2-pyrrolidone (NMP) as the solvent and toluene as an azeotropic agent.

• Heat the mixture to approximately 140-150 °C for several hours to dehydrate the system by azeotropic distillation of the water-toluene mixture.

• After removing the toluene, raise the temperature to around 180-190 °C and maintain it for 8-12 hours to allow the polymerization to proceed.

• Cool the viscous solution to room temperature and dilute with additional NMP if necessary.

• Pour the polymer solution into a large volume of a non-solvent like methanol or water with constant stirring to precipitate the polymer.

• Filter the resulting fibrous polymer, wash it thoroughly with hot water and methanol to remove residual salts and solvent, and then dry it in a vacuum oven.

Application III: Thermotropic Liquid Crystalline Copolyesters

The rigid structure of the 4-(t-Butyl)cyclohexanone moiety can be harnessed to create thermotropic liquid crystalline polymers. These materials exhibit ordered fluid phases (mesophases) at elevated temperatures, which allows them to be processed in the melt phase to form highly oriented fibers and moldings with exceptional mechanical properties.

Scientific Rationale

By incorporating derivatives of 4-(t-Butyl)cyclohexanone into the backbone of aromatic polyesters, such as those based on terephthalic acid and substituted hydroquinones, the linearity and rigidity of the polymer chain are enhanced. The bulky t-butyl group helps to control the intermolecular interactions and melting behavior, allowing for the formation of a stable liquid crystalline phase at accessible temperatures.[3]

General Synthetic Approach

The synthesis of these copolyesters typically involves melt polycondensation.[3] A diacetate derivative of a substituted hydroquinone (e.g., t-butylhydroquinone diacetate) is reacted with a dicarboxylic acid (e.g., terephthalic acid) and a diol derived from 4-(t-Butyl)cyclohexanone. The reaction is carried out at high temperatures under vacuum to drive off the acetic acid byproduct and promote the formation of high molecular weight polymer.

Data Summary: Properties of Polymers Derived from 4-(t-Butyl)cyclohexanone

Polymer Type	Key Monomer Derived from 4-(t-Butyl)cyclohexanone	Glass Transition Temp. (Tg)	Thermal Decomposition Temp. (Td)	Key Properties
Photoactive Polyester [1]	Diarylidene epoxy monomer	Varies with structure	> 300 °C	Photoresponsive, good solubility
Transparent Polyetherketone [2]	2,6-bis(4-hydroxybenzylidene)cyclohexanone	~172 °C	> 450 °C	High transparency, excellent thermal stability, good hydrophobicity[2]
Liquid Crystalline Copolyester [3]	Derivatives of 4-(t-Butyl)cyclohexanone	Varies, often > 150 °C	> 400 °C	Thermotropic liquid crystallinity, high mechanical strength in oriented form

Characterization of Synthesized Polymers

A comprehensive characterization of the synthesized polymers is essential to validate their structure and properties. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the monomers and the final polymer.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups in the polymer backbone (e.g., ester, ether, ketone carbonyls).

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution (polydispersity) of the polymers.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization behavior.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition temperature of the polymers.

• X-ray Diffraction (XRD): To assess the crystallinity of the polymers. Amorphous polymers will show a broad halo, while semi-crystalline polymers will exhibit sharp diffraction peaks.[2]

• Polarized Optical Microscopy (POM): For liquid crystalline polymers, POM is used to observe the characteristic textures of the mesophases.

Conclusion and Future Outlook

4-(t-Butyl)cyclohexanone has proven to be a valuable and versatile precursor for the synthesis of a range of advanced polymers with desirable properties. The strategic incorporation of its bulky and rigid structure allows for the fine-tuning of polymer solubility, thermal stability, transparency, and liquid crystalline behavior. The synthetic routes described in this guide provide a solid foundation for researchers to explore the potential of this building block in creating novel materials for diverse applications, including photoactive devices, high-performance transparent films, and advanced composites.

Future research could focus on expanding the library of monomers derived from 4-(t-Butyl)cyclohexanone and exploring their use in other polymerization techniques such as controlled radical polymerization or ring-opening metathesis polymerization. Furthermore, the unique properties of these polymers could be exploited in emerging fields such as stimuli-responsive materials, membranes for separation processes, and advanced optical components.

References

• Hussein, M. A., et al. (2018). Photoactive linear and hyperbranched polyesters based on 4-methylcyclohexanone and 4-tert-butylcyclohexanone moieties in the main chain: synthetic methodology, characterization and cytotoxicity. Journal of Polymer Research, 25(8). Available at: [Link]

• Google Patents. (1992). Process for the preparation of cyclohexanol derivatives. US5107038A.

• Hussein, M. A., et al. (2021). Synthesis of 2,6-bis-(benzylidene)-4-(tert-butyl)cyclohexanone monomer. Polymer Bulletin. Available at: [Link]

• Hussein, M. A., et al. (2017). Liquid crystalline polymers XV. Synthesis, properties and cytotoxicity of photoresponsive thermotropic liquid crystalline copoly(arylidene-ether)s based on 4-tert-butylcyclohexanone and cyclohexanone moieties in the main chain. Liquid Crystals, 44(10), 1561-1573. Available at: [Link]

• Ashram, M., et al. (2009). Synthesis and physical studies of polycarbonate of p-tert-}butylcalix[4]arene: a highly selective receptor for Na+. Turkish Journal of Chemistry. Available at: [Link]

• Kozioł, A., et al. (2019). Synthesis and Biological Activity of New 4-tert-Butylcyclohexanone Derivatives. Chemistry & Biodiversity, 16(2), e1800411. Available at: [Link]

• Kozioł, A., et al. (2019). Synthesis and Biological Activity of New 4-tert-Butylcyclohexanone Derivatives. PubMed. Available at: [Link]

• Natori, I., et al. (1994). Synthesis of Polymers with an Alicyclic Structure in the Main Chain. Living Anionic Polymerization of 1,3-Cyclohexadiene with the n-Butyllithium/N,N,N',N'-Tetramethylethylenediamine System. Macromolecules, 27(21), 6001-6005. Available at: [Link]

• Wiley Online Library. (2023). Preparation and characterization of transparent polyetherketone. Available at: [Link]

• Li, Z. G., et al. (1994). Thermotropic polyesters: synthesis and properties of t-butyl substituted poly (1,4-phenylene terephthalate) s. Polymer, 35(10), 2178-2184. Available at: [Link]

• Ashram, M., et al. (2009). Synthesis and physical studies of polycarbonate of p-tert-}butylcalix[4]arene: a highly selective receptor for Na+. Turkish Journal of Chemistry, 33(5), 647-656. Available at: [Link]

• Hussein, M. A., et al. (2014). Liquid Crystalline Polymers XIII Main Chain Thermotropic Copoly (Arylidene-Ether)s Containing 4-Teriary Butyl-Cyclohexanone Moiety Linked with Polymethylene Spacers. International Journal of Polymeric Materials and Polymeric Biomaterials, 63(12), 603-611. Available at: [Link]

• Williams, C. K., et al. (2020). Switchable Catalysis Improves the Properties of CO2-Derived Polymers: Poly(cyclohexene carbonate-b-ε-decalactone-b-cyclohexene carbonate) Adhesives, Elastomers, and Toughened Plastics. Journal of the American Chemical Society, 142(9), 4349-4359. Available at: [Link]

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• Royal Society of Chemistry. (2020). Syndioselective ring-opening polymerization and copolymerization of trans-1,4-cyclohexadiene carbonate mediated by achiral metal- and organo-catalysts. Polymer Chemistry, 11(13), 2329-2339. Available at: [Link]

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• Google Patents. (2010). Process for the preparation of polycarbonate by the melt transesterification process. US7814626B2.

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• Kricheldorf, H. R., et al. (2007). Copolyesters Based on Poly(butylene terephthalate)s Containing Cyclohexyl and Cyclopentyl Ring: Effect of Molecular Structure on Thermal and Crystallization Behavior. Macromolecules, 40(19), 6936-6944. Available at: [Link]

• Royal Society of Chemistry. (2015). Synthesis of telechelic polyesters by means of transesterification of an A2 + B2 polycondensation-derived cyclic polyester with a functionalized diester. Polymer Chemistry, 6(39), 6966-6975. Available at: [Link]

• J-GLOBAL. (n.d.). Radical Polymerization of 4-tert-Butylcyclohexyl Methacrylate and Thermal Properties of the Resulting Polymers. Available at: [Link]

• Mohrig, J. R., et al. (2009). Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control. The Chemical Educator, 14, 232-235. Available at: [Link]

• MDPI. (2024). Ring-Opening Polymerization of Cyclohexene Oxide and Cycloaddition with CO2 Catalyzed by Amine Triphenolate Iron(III) Complexes. Molecules, 29(9), 2095. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Handling Air &amp; Moisture-Sensitive 4-(t-Butyl)-Substituted Reagents

Welcome to the Technical Support Center for the handling of air and moisture-sensitive 4-(t-butyl)-substituted reagents. This guide is designed for researchers, scientists, and professionals in drug development who utilize these reactive compounds. Given the inherent reactivity of organometallic and other sensitive reagents, this resource provides in-depth technical guidance, troubleshooting, and best practices to ensure experimental success and safety. The principles discussed are broadly applicable, with a specific focus on organolithium species like 4-(t-butyl)phenyllithium as a representative example.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the properties and general handling of air-sensitive 4-(t-butyl)-substituted reagents.

Q1: What makes 4-(t-butyl)-substituted organometallic reagents so sensitive to air and moisture?

A1: The high reactivity of these reagents stems from the polarized carbon-metal bond (e.g., C-Li). This polarization creates a highly nucleophilic and basic carbon center. This center reacts rapidly and exothermically with even trace amounts of water (a proton source) or oxygen.[1][2] The reaction with water leads to the protonation of the organic moiety, rendering the reagent inactive. The reaction with oxygen can lead to the formation of oxidized byproducts and can be pyrophoric, meaning the reagent may spontaneously ignite upon contact with air.[1][2]

Q2: How can I tell if my bottle of 4-(t-butyl)phenyllithium has degraded?

A2: Visual inspection can often reveal degradation. A fresh solution should be clear. The presence of significant precipitation (often lithium alkoxides or hydroxides) is a sign of degradation.[3] For quantitative assessment, it is highly recommended to titrate the reagent before use to determine its active concentration. Several standard titration methods, such as the Gilman double titration or titration with a known amount of a suitable indicator like N-benzylbenzamide, can be employed.[4]

Q3: What is the difference between using a Schlenk line and a glovebox for handling these reagents?

A3: Both a Schlenk line and a glovebox are used to create an inert atmosphere, but they are suited for different scales and types of operations.[5][6]

Feature	Schlenk Line	Glovebox
Primary Use	Performing reactions and manipulations in glassware under an inert gas atmosphere or vacuum.[5][6]	Providing a contained inert atmosphere workspace for a wide range of manipulations, including weighing solids and preparing solutions.[7][8]
Atmosphere Control	Achieved by cycles of evacuation and backfilling with an inert gas.[6][9]	Maintained by a constantly purified and recirculated inert gas atmosphere with low levels of oxygen and moisture.[7][10]
Flexibility	Excellent for a wide variety of glassware setups and reactions.[5]	Ideal for operations that are difficult to perform in sealed glassware, such as handling solids.[7]
Limitations	Can be less suitable for handling solids and requires more complex manipulations for transfers.[6]	Solvents can damage the seals and gloves, and the workspace is limited.[10][11]

Q4: Which inert gas, Argon or Nitrogen, is better for my reaction?

A4: For most applications involving organolithium reagents, either high-purity Argon or Nitrogen is suitable. Argon is denser than air, which can be advantageous as it can form a protective "blanket" over the reaction mixture if there is a minor leak.[9] However, in some transition-metal-catalyzed reactions, nitrogen can potentially coordinate to the metal center and inhibit the reaction. In such specific cases, Argon is the preferred choice. For general use with 4-(t-butyl)-substituted organolithiums, Nitrogen is a cost-effective and common choice.

Section 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Reaction Yield

Symptom: Your reaction results in a low yield or no desired product, with starting material often remaining.[12]

Potential Cause	Troubleshooting Steps
Degraded Reagent	The 4-(t-butyl)-substituted reagent may have been deactivated by exposure to air or moisture.[12]
Solution: Use a fresh bottle of the reagent or titrate the existing bottle to determine the active concentration and adjust the stoichiometry accordingly.[3][12]
Wet Glassware or Solvents	Residual moisture on glassware or in solvents will quench the reactive reagent.[12][13]
Solution: Ensure all glassware is oven-dried (at least 4 hours at 140°C) or flame-dried under vacuum and cooled under an inert atmosphere.[13][14][15] Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle.[12]
Improper Inert Atmosphere Technique	Small leaks in your Schlenk line setup or glovebox can introduce air and moisture.
Solution: Check all joints and septa for a proper seal. Ensure a slight positive pressure of inert gas is maintained throughout the reaction, as indicated by a bubbler.[14] When using a glovebox, ensure oxygen and moisture levels are within the acceptable range for your chemistry.[10]

Issue 2: Reagent Transfer Problems

Symptom: Difficulty transferring the reagent via syringe or cannula, or the needle/cannula becomes clogged.

Potential Cause	Troubleshooting Steps
Clogged Needle/Cannula	Small amounts of reagent can react with atmospheric moisture at the tip of the needle/cannula, forming solid byproducts that cause a blockage.[1]
Solution: Ensure the needle/cannula is completely dry before use. Purge the needle/cannula with inert gas before and after transfer.[13][15] After transfer, immediately rinse the needle/cannula with a dry, inert solvent (like hexane or THF) and then quench the rinsing solution.[1][16]
Pressure Equalization Issues	An improper pressure differential between the reagent bottle and the reaction flask can prevent the liquid from flowing.
Solution: To transfer via cannula, create a slight positive pressure of inert gas in the reagent bottle and a slight vacuum or lower pressure in the receiving flask.[6][14] For syringe transfer, first, create a slight positive pressure in the reagent bottle with an inert gas.[2]

Issue 3: Exothermic Reaction is Uncontrolled

Symptom: The reaction temperature rises rapidly and uncontrollably upon addition of the 4-(t-butyl)-substituted reagent.

Potential Cause	Troubleshooting Steps
Rapid Addition of Reagent	The reaction of organometallic reagents is often highly exothermic. Adding the reagent too quickly can overwhelm the cooling capacity of the reaction setup.
Solution: Add the reagent slowly and dropwise, especially at the beginning of the addition. Use an addition funnel for larger-scale reactions.[1] Monitor the internal temperature of the reaction flask with a thermometer.
Inadequate Cooling	The cooling bath may not be at the correct temperature or may not have sufficient capacity for the scale of the reaction.
Solution: Ensure your cooling bath (e.g., dry ice/acetone) is at the appropriate temperature for your reaction. For larger reactions, consider using a cryocooler for more precise temperature control.

Section 3: Detailed Experimental Protocols

Protocol 1: Preparing Glassware and Setting up a Schlenk Line

This protocol describes the essential steps for preparing your equipment for a reaction with an air-sensitive reagent.

• Cleaning and Drying Glassware:

  • Thoroughly clean all glassware with an appropriate solvent and soap, followed by rinsing with deionized water and then acetone.

  • Dry the glassware in an oven at a minimum of 125°C for at least 4 hours, or overnight.[13][14]

• Assembling the Schlenk Line:

  • While still hot, assemble the glassware on the Schlenk line. Use a thin layer of high-vacuum grease on all ground-glass joints to ensure a good seal.[5]

  • Connect the sidearm of the Schlenk flask to the dual manifold of the Schlenk line using thick-walled rubber tubing.[14]

• Establishing an Inert Atmosphere:

  • Ensure the cold trap of the Schlenk line is filled with liquid nitrogen or a dry ice/acetone slurry to protect the vacuum pump.[6][11]

  • Turn on the vacuum pump.

  • Perform at least three cycles of evacuating the glassware under high vacuum and then backfilling with a gentle stream of inert gas (Nitrogen or Argon).[5][9] This process removes adsorbed moisture and atmospheric gases from the surface of the glassware.

Protocol 2: Transferring a 4-(t-Butyl)-Substituted Organolithium Reagent via Syringe

This protocol details the safe transfer of a reagent from a Sure/Seal™ type bottle.[13][14][15]

• Preparation:

  • Ensure your reaction flask is under a positive pressure of inert gas.

  • Dry a glass syringe and a long needle in an oven. Assemble the syringe while flushing with inert gas and allow it to cool to room temperature.

  • Place the reagent bottle in a secondary container and clamp it securely in a fume hood.

• Syringe Purging:

  • Flush the dry syringe with inert gas by drawing and expelling the gas at least five times.[15]

• Reagent Transfer:

  • Pierce the septum of the reagent bottle with a needle connected to an inert gas line (a balloon or a bubbler outlet) to maintain a slight positive pressure.

  • Pierce the septum with the needle of your purged syringe.

  • Submerge the tip of the needle below the surface of the liquid.

  • Slowly withdraw the desired volume of the reagent into the syringe. It is good practice to withdraw slightly more than needed and then push the excess back into the bottle to expel any gas bubbles from the syringe.

  • Withdraw the syringe from the reagent bottle and quickly insert it into the septum of your reaction flask.

  • Slowly add the reagent to your reaction mixture.

• Syringe Cleaning:

  • Immediately after transfer, draw a dry, inert solvent (e.g., hexane) into the syringe to dilute any residual reagent.[16]

  • Discharge the diluted solution into a separate flask containing a quenching agent like isopropanol.[16] Repeat this rinsing process.

Protocol 3: Quenching and Disposal

This protocol outlines the safe procedure for neutralizing reactive 4-(t-butyl)-substituted reagents after a reaction or for disposal.[3]

• Cooling:

  • Cool the flask containing the reactive reagent in an appropriate cooling bath (e.g., an ice-water or dry ice/acetone bath) to dissipate the heat generated during quenching.[3]

• Stepwise Quenching:

  • Under an inert atmosphere, slowly add a less reactive alcohol, such as isopropanol, to the cooled reaction mixture with vigorous stirring.[3][16][17]

  • Once the initial vigorous reaction subsides, you can switch to a more reactive alcohol like methanol, again adding it slowly.

  • Finally, after the reaction with methanol is complete, slowly add water to quench any remaining reactive species.[3][18] Never add water directly to a concentrated organometallic reagent. [3]

• Disposal:

  • The resulting solution can be worked up as required by your experimental procedure.

  • Dispose of the quenched material as hazardous waste according to your institution's guidelines.[1][3]

Section 4: Visualizations and Diagrams

Degradation Pathway of a 4-(t-Butyl)phenyl-based Reagent

This diagram illustrates the primary degradation pathways of a generic 4-(t-butyl)phenyl-based organometallic reagent upon exposure to moisture and air.

Caption: Degradation of a 4-(t-butyl)phenyl-metal reagent.

Inert Atmosphere Reaction Setup Workflow

This diagram outlines the logical workflow for setting up an experiment under an inert atmosphere using a Schlenk line.

Caption: Workflow for setting up an air-sensitive reaction.

References

• Schwindeman, J. A., Woltermann, C. J., & Letchford, R. J. (2002). Safe handling of organolithium compounds in the laboratory. Chemical Health & Safety, 9(3), 6-11.

• FMC Lithium. (2014). Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides, and Lithium Alkoxides. ACS Publications. Available at: [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Available at: [Link]

• Rioux, R. M., Sathe, A., & Chen, Z. (2017). Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. Journal of Visualized Experiments. Available at: [Link]

• Wikipedia contributors. (n.d.). Schlenk line. Wikipedia. Available at: [Link]

• University of California, Santa Barbara. (2012). Pyrophorics - Organolithium Reagents - Standard Operating Procedure. UCSB Environmental Health & Safety. Available at: [Link]

• MBRAUN. (2025). A Practical Guide to the Modern Lab Glove Box. MBRAUN. Available at: [Link]

• Division of Research Safety. (n.d.). Handling air-sensitive reagents AL-134. University of Illinois Urbana-Champaign. Available at: [Link]

• University of New Mexico. (n.d.). Schlenk Line - Standard Operating Procedure. UNM Chemistry Department. Available at: [Link]

• James, M. J., et al. (2023). An Illustrated Guide to Schlenk Line Techniques. Organic Process Research & Development. Available at: [Link]

• Princeton University Environmental Health and Safety. (n.d.). Quenching and Disposal of Water Reactive Materials. Princeton University. Available at: [Link]

• University of Chicago. (n.d.). Glovebox General Use. University of Chicago Chemistry Department. Available at: [Link]

• James, M. J., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Journal of Chemical Education. Available at: [Link]

• Jacomex. (n.d.). Customized Glove Box for Chemistry Applications. Jacomex. Available at: [Link]

• Marshall University. (n.d.). Facilities: Glovebox – Chemistry. Marshall University. Available at: [Link]

• Wakefield, B. J. (1999). Tert-butyllithium in organic synthesis: A brief review. Part 1. Applied Organometallic Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

Comparative Study of tert-Butyl Cyclohexanol Derivatives: Pharmacological Efficacy vs. Mechanistic Utility

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Executive Summary

In both drug development and physical organic chemistry, the tert-butyl group is far more than a simple alkyl substituent; it acts as a powerful conformational lock. Because of its large steric bulk (A-value ≈ 4.8 kcal/mol), a tert-butyl group on a cyclohexane ring will almost exclusively occupy the equatorial position to avoid severe 1,3-diaxial interactions. This structural rigidity prevents the ring from undergoing chair-to-chair flipping.

This guide provides an in-depth comparative analysis of two highly significant tert-butyl derivatives: trans-4-tert-butylcyclohexanol (t-BCH) and 4-tert-butyl-1-methylcyclohexanol (t-BMCH) . While t-BCH has emerged as a potent bioactive molecule for treating neurogenic skin inflammation [3.1], t-BMCH serves as an indispensable model compound for studying stereoselectivity in nucleophilic substitutions and electron transfer kinetics[1]. By contrasting their applications, this guide bridges the gap between target-based pharmacological screening and fundamental mechanistic chemistry.

Conformational Locking: The Mechanistic Foundation

The utility of both t-BCH and t-BMCH stems from their predictable 3D geometry. When a cyclohexane ring is locked by an equatorial tert-butyl group, the spatial orientation of the functional groups at the C1 position (hydroxyl, methyl, or halogens) becomes fixed in either an axial or equatorial plane.

• In Pharmacology (t-BCH): The rigid spatial arrangement of the hydroxyl group relative to the hydrophobic tert-butyl tail allows t-BCH to act as a highly selective key for the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel[2].

• In Synthetic Chemistry (t-BMCH): The locked ring allows researchers to study the exact trajectory of nucleophilic attacks. For instance, when t-BMCH undergoes an SN​1 reaction, the intermediate carbocation is shielded on one face by the rigid ring structure, forcing the incoming nucleophile to attack from a specific, predictable angle[1].

Comparative Analysis: Pharmacological vs. Mechanistic Applications

trans-4-tert-Butylcyclohexanol (t-BCH) as a TRPV1 Antagonist

Over 50% of the population reports suffering from sensitive skin, a condition characterized by burning, stinging, and erythema[3]. These symptoms are driven by the overactivation of the TRPV1 receptor—a calcium-permeable, non-selective cationic channel expressed in sensory C fibers and keratinocytes[4].

Through high-throughput screening on recombinant HEK293 cells, t-BCH was identified as a potent, selective TRPV1 antagonist[2]. It effectively inhibits the massive Ca2+ influx triggered by natural activators like capsaicin, thereby halting the downstream release of pro-inflammatory neuropeptides (such as CGRP) and preventing neurogenic inflammation[3]. Clinical trials demonstrated that a 0.4% topical application of t-BCH significantly reduces capsaicin-induced burning in vivo[2].

Mechanism of TRPV1 inhibition by t-BCH preventing neurogenic inflammation.

4-tert-Butyl-1-methylcyclohexanol (t-BMCH) in Stereochemical Studies

Unlike t-BCH, t-BMCH features a tertiary alcohol at the C1 position, making it an ideal substrate for studying carbocation dynamics and dissociative electron transfer rates[1].

When t-BMCH is subjected to nucleophilic substitution (e.g., via aqueous HBr), the tertiary hydroxyl group is protonated and leaves as water, forming a tertiary carbocation. Because the tert-butyl group locks the ring, the carbocation cannot undergo conformational inversion. The incoming bromide ion attacks predominantly from the less sterically hindered equatorial face. This results in highly stereoselective product formation, yielding 4-tert-butyl-1-methylcyclohexyl bromide in a strict 20:1 isomer ratio[1]. This predictability makes t-BMCH an authoritative model for mapping reaction coordinates in physical organic chemistry[1].

Quantitative Data Presentation

The table below summarizes the divergent properties and performance metrics of these two structurally related compounds.

Property / Metric	trans-4-tert-Butylcyclohexanol (t-BCH)	4-tert-Butyl-1-methylcyclohexanol (t-BMCH)
Molecular Formula	C10​H20​O	C11​H22​O
Primary Domain	Pharmacology / Dermatological Science	Physical Organic Chemistry / Synthesis
Key Function	TRPV1 Receptor Antagonist	Stereochemical Model Substrate
Performance Metric	IC50​ = 34 ± 5 µM (Capsaicin-induced activation)	20:1 Isomer ratio in HBr substitution
Mechanism of Action	Blocks Ca2+ influx, reducing inflammation	Undergoes SN​1 / dissociative electron transfer
Conformational State	Locked (Equatorial tert-butyl)	Locked (Equatorial tert-butyl)

Field-Proven Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols describe the standard workflows for evaluating both compounds in their respective fields.

Protocol A: In Vitro Calcium Flux Assay for TRPV1 Inhibition (t-BCH)

This assay measures the ability of t-BCH to block capsaicin-induced calcium influx[2].

• Cell Preparation: Seed recombinant HEK293 cells stably transfected with hTRPV1 into 96-well black-walled plates. Incubate at 37°C for 24 hours to reach 80% confluency.

• Dye Loading: Wash cells with assay buffer (HBSS containing 20 mM HEPES). Load cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) and incubate for 45 minutes in the dark.

• Baseline & Pre-incubation: Wash away extracellular dye. Measure baseline fluorescence (Ex: 488 nm, Em: 520 nm). Add t-BCH at varying concentrations (1 µM to 100 µM) and pre-incubate for 15 minutes. Self-Validation: Ensure baseline fluorescence remains stable prior to agonist addition.

• Stimulation: Inject 31.6 ppm capsaicin into all wells (excluding negative controls)[2].

• Data Acquisition: Record the peak fluorescence intensity immediately following capsaicin injection. Calculate the IC50​ by plotting the normalized peak fluorescence against the log concentration of t-BCH.

Protocol B: Stereoselective Synthesis and Substitution of t-BMCH

This protocol details the Grignard synthesis of t-BMCH and its subsequent stereoselective conversion to an alkyl halide[1][5].

• Grignard Addition: Dissolve 4-tert-butylcyclohexanone in anhydrous diethyl ether ( Et2​O ) under a nitrogen atmosphere. Cool the flask to -78°C to prevent enolization side-reactions.

• Nucleophilic Attack: Dropwise add 1.2 equivalents of Methylmagnesium bromide ( MeMgBr ). Stir for 1 hour, then quench with saturated aqueous NH4​Cl . Extract with Et2​O and purify via silica gel chromatography to isolate t-BMCH[5].

• Halogenation ( SN​1 ): Dissolve the purified t-BMCH in a reaction flask and add concentrated aqueous HBr. Stir at room temperature.

• Isolation: Extract the product with dichloromethane, wash with NaHCO3​ to neutralize excess acid, and dry over MgSO4​ . NMR analysis ( 1H NMR at 200 MHz) will confirm the formation of 4-tert-butyl-1-methylcyclohexyl bromide in a 20:1 stereoisomeric ratio[1].

Experimental workflow for the stereoselective synthesis and substitution of t-BMCH.

References

• Inhibition of TRPV1 for the treatment of sensitive skin - PubMed.
• Effective treatment for sensitive skin: 4-t-butylcyclohexanol and licochalcone A - PubMed.
• Mechanisms of Sensitive Skin and the Soothing Effects of Active Compounds: A Review. MDPI.
• Dependence of Intramolecular Dissociative Electron Transfer Rates on Driving Force in Donor−Spacer−Acceptor Systems. Journal of the American Chemical Society.
• Tandem Application of C–C Bond-Forming Reactions with Reductive Ozonolysis. The Journal of Organic Chemistry.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Inhibition of TRPV1 for the treatment of sensitive skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effective treatment for sensitive skin: 4-t-butylcyclohexanol and licochalcone A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-tert-Butyl-Containing Compounds

This guide provides essential safety and logistical information for the proper disposal of chemical compounds containing the 4-tert-butyl moiety. As laboratory professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety and environmental stewardship. This document moves beyond a simple checklist, offering a procedural and logical framework to ensure that waste streams containing these chemicals are managed responsibly, in compliance with regulations, and with a clear understanding of the underlying principles.

A Note on Chemical Identification: The Critical First Step

The designation "4-(t-Butyl)-1" is ambiguous. The proper disposal procedure is entirely dependent on the full chemical identity of the substance . Common laboratory chemicals that fit this partial description include 4-tert-butyltoluene, 4-tert-butylphenol, and 4-tert-butylcatechol, each with a unique hazard profile.

Your first and most critical action is to consult the Safety Data Sheet (SDS) specific to the chemical you are using. The SDS is the authoritative source for handling and disposal information. This guide will use examples from this class of compounds to illustrate the principles of safe disposal, but the specific guidance in your material's SDS always takes precedence.

PART 1: Hazard Characterization and Regulatory Landscape

Understanding why a chemical requires specific disposal procedures is fundamental to building a culture of safety. The hazards associated with 4-tert-butyl compounds necessitate a rigorous approach to waste management, governed by federal and local regulations.

Decoding the Safety Data Sheet (SDS)

The SDS is your primary reference for hazard identification. When planning your disposal strategy, pay close attention to the following sections:

• Section 2: Hazard(s) Identification: This section provides a summary of the substance's dangers, including signal words ("Danger," "Warning"), hazard statements (e.g., "Causes serious eye damage," "Very toxic to aquatic life"), and pictograms.[1][2][3]

• Section 8: Exposure Controls/Personal Protection: Details the necessary Personal Protective Equipment (PPE) for safe handling.[1][4][5]

• Section 11: Toxicological Information: Describes potential health effects from exposure.

• Section 12: Ecological Information: Outlines the substance's environmental impact, such as its toxicity to aquatic life and persistence.[2][6]

• Section 13: Disposal Considerations: Provides specific guidance on waste treatment and disposal methods.[2][4]

Common Hazards of 4-tert-Butyl Compounds

While each compound is unique, many chemicals in this family share a similar hazard profile that informs disposal requirements:

Hazard Type	Description	Example Compounds
Health Hazards	Can cause skin irritation, serious eye damage, and may be harmful if swallowed or inhaled.[1][4] Some are suspected of damaging fertility.[1][2]	4-tert-butylphenol, 4-tert-butylcatechol
Flammability	Some compounds are flammable liquids with relatively low flash points, posing a fire risk.[7] Vapors may form explosive mixtures with air.[8]	4-tert-butyltoluene (Flash Point: 54°C)[7]
Environmental Hazards	Many are very toxic to aquatic life, with long-lasting effects.[1][2] They may not be readily biodegradable, leading to persistence in the environment.[6]	4-tert-butylphenol, 4-tert-butyltoluene

The Regulatory Framework: The Resource Conservation and Recovery Act (RCRA)

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[9] RCRA establishes a "cradle-to-grave" system for managing hazardous waste, meaning the generator is responsible for the waste from its creation to its ultimate disposal.[9]

A chemical waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one of four characteristics:

RCRA Characteristic	Description	Relevance to 4-tert-Butyl Compounds
Ignitability	Liquids with a flash point below 60°C (140°F), or solids that can spontaneously combust.	Applicable to compounds like 4-tert-butyltoluene.[7]
Corrosivity	Aqueous solutions with a pH ≤ 2 or ≥ 12.5.	Generally not the primary hazard for this class, but possible in mixtures.
Reactivity	Unstable under normal conditions, may react violently with water, or can generate toxic gases.	Unlikely for most standard 4-tert-butyl compounds, but check the SDS.
Toxicity	Contains certain contaminants at or above regulated concentrations that could leach into groundwater.	The environmental toxicity of many of these compounds makes this a key consideration.[1]

PART 2: Step-by-Step Disposal Protocol

This section provides a systematic workflow for managing waste containing 4-tert-butyl compounds from the point of generation to its final handoff for disposal.

Workflow for Proper Chemical Waste Disposal

Caption: A step-by-step workflow for laboratory chemical waste management.

Step 1: Waste Determination

Before you even begin collection, you must determine if your waste stream is hazardous.

• Consult the SDS: Section 13 may explicitly state that the material must be disposed of as hazardous waste.[2][4][5]

• Assess RCRA Characteristics: Based on the SDS (Sections 2 and 9) and your knowledge of the waste (e.g., is it mixed with anything else?), determine if it meets any of the ignitability, corrosivity, reactivity, or toxicity criteria. For example, waste 4-tert-butyltoluene is an ignitable hazardous waste.[7]

Step 2: Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant disposal.

• Use a Designated Container: Never mix hazardous waste with non-hazardous trash. Use a container that is chemically compatible with the waste and has a secure, tight-fitting lid.[10]

• Avoid Mixing: Do not mix incompatible waste streams. For instance, do not mix flammable 4-tert-butyltoluene waste with strong oxidizers.

• Label Correctly: Under the EPA's Hazardous Waste Generator Improvements Rule, containers in Satellite Accumulation Areas (SAAs) must be clearly labeled with the words "Hazardous Waste" and an indication of the hazards of the contents (e.g., pictograms, hazard statement).[11] Also include the full chemical name(s).

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories are permitted to accumulate hazardous waste at or near the point of generation in an SAA.[11][12]

• Control: The SAA must be under the control of the operator of the process generating the waste.[12]

• Quantity Limits: You can accumulate up to 55 gallons of hazardous waste (or 1 quart of acutely hazardous waste) in an SAA.[12]

• Time Limits: In academic labs operating under Subpart K, hazardous waste must be removed from the laboratory every twelve months.[12] Always check your institution's specific policies, as they may be more stringent.

Hazardous Waste Generator Status and Accumulation Limits

Your institution's generator status dictates the total amount of waste that can be accumulated on-site and for how long. This is typically managed by your EHS department, but it is valuable to understand the context.

Generator Status	Monthly Generation Rate	On-Site Accumulation Limit
Large Quantity Generator (LQG)	≥ 1,000 kg (2,200 lbs)	No quantity limit; up to 90 days.[10]
Small Quantity Generator (SQG)	> 100 kg and < 1,000 kg	≤ 6,000 kg; up to 180 days (or 270 if TSDF > 200 miles).[10]
Very Small Quantity Generator (VSQG)	≤ 100 kg (220 lbs)	Check local and state regulations.

Step 4: Final Disposal via EHS

As a researcher, your responsibility ends with the proper collection, labeling, and storage of the waste in your lab's SAA.

• Request Pickup: When your waste container is full or approaching its time limit, contact your institution's Environmental Health & Safety (EHS) department.

• Professional Management: EHS professionals will then transport the waste from your SAA to a central accumulation area before it is manifested and shipped off-site to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final destruction or treatment, completing the "cradle-to-grave" cycle.[13][14]

PART 3: Emergency Procedures and Best Practices

Spill Management

In the event of a spill, immediate and correct action is critical.

• Alert Personnel: Notify colleagues in the immediate area.

• Isolate the Area: Secure the location to prevent others from entering.

• Consult the SDS: Section 6 ("Accidental Release Measures") will provide specific instructions.

• Use Appropriate PPE: At a minimum, wear the PPE specified in the table below.

• Contain the Spill: Use an inert absorbent material like dry sand or earth to absorb liquid spills.[15] Sweep up solid spills carefully to avoid creating dust.[2]

• Collect and Dispose: Place the absorbed material and any contaminated items into a sealed, labeled container for disposal as hazardous waste.[15]

• Ventilate: Ensure the area is well-ventilated.

• Report: Report the spill to your supervisor and EHS department, per institutional policy.

Personal Protective Equipment (PPE)

The following PPE is generally required when handling 4-tert-butyl compounds. Always confirm specific requirements in the SDS.

Protection Type	Specification	Rationale
Hand Protection	Wear appropriate protective gloves (e.g., nitrile rubber).[1][5]	Prevents skin contact, which can cause irritation or be a route of toxic exposure.[4]
Eye/Face Protection	Tight-sealing safety goggles or a face shield.[4][5]	Protects against splashes that can cause serious, irreversible eye damage.[1][2]
Skin/Body Protection	Lab coat, closed-toe shoes. Flame-retardant clothing if handling flammable compounds.[8]	Protects skin from contamination and provides a barrier in case of spills.[4]
Respiratory Protection	Use in a well-ventilated area or fume hood.[1] A NIOSH/MSHA approved respirator may be needed if ventilation is inadequate.[4]	Prevents inhalation of harmful vapors or dusts.

Conclusion

The proper disposal of 4-tert-butyl-containing compounds is a non-negotiable aspect of laboratory science. It is a process governed by a clear logic: identify the hazards, comply with regulations, and execute a systematic plan for segregation, collection, and disposal. By internalizing the principles outlined in this guide and always deferring to the specific Safety Data Sheet for your material, you contribute to a safer laboratory environment and the protection of our shared ecosystem.

References

• 4-tert-butyl toluene, 98-51-1. (n.d.). The Good Scents Company.
• Safety data sheet according to Regulation (EC) No. 1907/2006. (2020, June 18).
• Regulation of Laboratory Waste. (n.d.). American Chemical Society.
• Laboratory Waste Management: The New Regulations. (2019, June 15). MedLab.
• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA.
• SAFETY DATA SHEET - 2,6-Di-tert-butyl-1,4-benzoquinone. (2025, July 3). Tokyo Chemical Industry.
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental.
• SAFETY DATA SHEET - tert-butyl methyl ether. (2025, December 25). Sigma-Aldrich.
• SAFETY DATA SHEET - 4-tert-Butylcatechol. (2012, May 1). Fisher Scientific.
• RCRA: Resource Conservation & Recovery Act. (n.d.). HazChem Environmental.
• Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. (n.d.). US EPA.
• OSPAR background document on 4-tert-butyltoluene. (2003). OSPAR Commission.
• tert-Butyl Phenol CAS No 98-54-4 MATERIAL SAFETY DATA SHEET. (n.d.). Central Drug House (P) Ltd.
• Resource Conservation and Recovery Act (RCRA) Overview. (2025, September 5). US EPA.
• 4-tert-ブチルカテコール (4-tert-Butylcatechol) SDS. (2026, January 14). Kishida Chemical Co.,Ltd.
• 4-tert-Butylcatechol Safety Data Sheet. (2026, January 17). ChemicalBook.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council.
• RCRA Regulations Explained. (n.d.). National Environmental Trainers.
• SAFETY DATA SHEET - 4-tert-Butylphenol. (2010, October 26). Fisher Scientific.
• 4-tert-Butyltoluene(98-51-1). (n.d.). ChemicalBook.
• SAFETY DATA SHEET - TBC-P. (2015, March 11). ChemPoint.com.
• 化学物質：メチル-tert-ブチルエーテル (Chemical Substance: Methyl-tert-butyl ether). (2002, March 12). 職場のあんぜんサイト (Anzen Saito).

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A Strategic Guide to Personal Protective Equipment for Handling 4-tert-Butylstyrene

Navigating the complexities of chemical handling in a research and development environment demands a proactive and informed approach to safety. This guide provides an in-depth, procedural framework for the safe handling of 4-tert-Butylstyrene (also known as 4-(1,1-dimethylethyl)-benzene), a combustible liquid that presents multiple health hazards. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the "why" behind each safety protocol, thereby fostering a culture of intrinsic safety within your laboratory.

Hazard Assessment: Understanding the Risks of 4-tert-Butylstyrene

Before any handling operations commence, a thorough understanding of the inherent risks associated with 4-tert-Butylstyrene is paramount. This compound is classified with the following hazards:

• Flammable Liquid (Category 4) : While not highly flammable, it can ignite with a flash point of 81°C (177.8°F).[1]

• Acute Inhalation Toxicity (Category 4) : Harmful if its vapors are inhaled.[2]

• Skin Corrosion/Irritation (Category 2) : Causes skin irritation upon contact.[2]

• Serious Eye Damage/Eye Irritation (Category 2) : Causes serious eye irritation.[2]

• Specific Target Organ Toxicity (Single Exposure, Category 3) : May cause respiratory irritation.[1]

The causality behind these hazards lies in the chemical's reactivity and its interaction with biological tissues. The aromatic and vinyl groups contribute to its irritant properties, while its volatility at elevated temperatures or in poorly ventilated areas increases the risk of inhalation exposure.

The Core of Protection: A Multi-Layered PPE Strategy

A robust personal protective equipment (PPE) strategy is not a mere checklist but a dynamic system that adapts to the specific experimental conditions. The following sections detail the essential PPE and the rationale for their use when handling 4-tert-Butylstyrene.

Directive: Always wear appropriate protective eyeglasses or chemical safety goggles.

Causality: 4-tert-Butylstyrene is a known eye irritant.[2] Direct contact with the liquid or its vapors can cause significant irritation and potential damage. Standard laboratory safety glasses may not provide adequate protection against splashes. Therefore, chemical safety goggles that form a seal around the eyes are the minimum requirement. For procedures with a higher risk of splashing, such as transferring large volumes or working under pressure, a face shield should be worn in addition to goggles. This protocol aligns with OSHA's eye and face protection regulations in 29 CFR 1910.133.[2]

Directive: Wear appropriate protective gloves and clothing to prevent skin exposure.

Causality: As a Category 2 skin irritant, 4-tert-Butylstyrene can cause inflammation and discomfort upon contact.[2] Prolonged or repeated exposure can lead to more severe dermatological conditions.

• Gloves: Not all glove materials offer the same level of protection. For 4-tert-Butylstyrene, butyl rubber or Viton™ gloves are recommended due to their high resistance to aromatic hydrocarbons. Nitrile gloves may offer some protection for incidental contact but should be changed immediately upon contamination. Always inspect gloves for any signs of degradation or perforation before use.

• Lab Coat/Coveralls: A standard cotton lab coat may not be sufficient to protect against significant spills. A chemically resistant apron or coveralls should be worn over the lab coat, especially during procedures involving larger quantities.

Directive: Use only outdoors or in a well-ventilated area. In case of insufficient ventilation, wear suitable respiratory equipment.

Causality: The inhalation of 4-tert-Butylstyrene vapors is harmful and can cause respiratory tract irritation.[1][2] The Occupational Safety and Health Administration (OSHA) sets Permissible Exposure Limits (PELs) for similar chemicals like styrene to protect workers.[3][4] While specific limits for 4-tert-Butylstyrene may not be listed, adhering to the principles for styrene is a prudent measure.

• Engineering Controls: The primary method for controlling inhalation exposure should always be engineering controls, such as a certified chemical fume hood.

• Respirators: In situations where engineering controls are not feasible or are insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5] For higher concentrations, a Type ABEK (EN14387) respirator filter is recommended.[1]

Operational and Disposal Plans: A Step-by-Step Procedural Guide

A comprehensive safety plan extends beyond the selection of PPE to include the entire lifecycle of the chemical in the laboratory, from handling to disposal.

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Inspect PPE: Check all PPE for integrity.

• Locate Safety Equipment: Confirm the location and accessibility of the nearest safety shower, eyewash station, and fire extinguisher.

• Review Safety Data Sheet (SDS): Have the SDS readily available for quick reference.[2]

The following workflow illustrates the key steps for safely handling 4-tert-Butylstyrene.

Caption: Workflow for Safe Handling of 4-tert-Butylstyrene.

Directive: Dispose of contents/container to an approved waste disposal plant.

Causality: Improper disposal of 4-tert-Butylstyrene and its contaminated materials can pose a threat to the environment and public health. It is classified as harmful to aquatic life with long-lasting effects.

• Waste Segregation: All materials contaminated with 4-tert-Butylstyrene, including gloves, absorbent pads, and empty containers, must be collected in a designated, labeled, and sealed hazardous waste container.

• Container Management: Do not mix with other waste streams unless compatibility has been verified.[6]

• Regulatory Compliance: Disposal must be carried out in accordance with all local, state, and federal regulations. Engage a licensed waste disposal company for final removal.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is crucial.

Exposure Scenario	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Skin Contact	Immediately remove all contaminated clothing. Wash skin with soap and plenty of water. If irritation persists, seek medical attention.[2]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7]
Spill	Evacuate the area. Remove all sources of ignition. Ventilate the area. Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[8]

References

• The Good Scents Company. 4-tert-butyl toluene Information.[Link]

• Storemasta. Examples of PPE for Various Dangerous Goods Classes.[Link]

• NextSDS. 4-tert-butylnaphthalen-1-ol — Chemical Substance Information.[Link]

• SAMS Solutions. Protective Gear for Chemical Handling Must-Have Equipment.[Link]

• New Jersey Department of Health. Styrene Oxide - Hazardous Substance Fact Sheet.[Link]

• Occupational Safety and Health Administration (OSHA). Styrene - Standards.[Link]

• Occupational Safety and Health Administration (OSHA). Styrene - Overview.[Link]

• Plastics Europe. Styrene Monomer: Safe Handling Guide.[Link]

• Centers for Disease Control and Prevention (CDC). Occupational Exposures to Styrene Vapor in a Manufacturing Plant for Fiber-Reinforced Composite Wind Turbine Blades.[Link]

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• 3. Styrene - Standards | Occupational Safety and Health Administration [osha.gov]
• 4. Styrene - Overview | Occupational Safety and Health Administration [osha.gov]
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